This paper reports the complementary resistive switching (CRS) characteristics exhibited by Au/ZnO/Al 2 O 3 / Fluorine doped tin oxide (FTO) bilayer device for the first time, where both ZnO and Al 2 O 3 are active switching layers exhibiting resistive switching properties. The I-V characteristics of the device initially show bipolar resistive switching (BRS) for a few cycles (∼12) before permanently switching to CRS with the extension of SET voltage. The stable CRS state of the device exhibits a high current of ∼500 μA during the ON-state and low current of 3 × 10 −7 A during OFF-state at low input voltages (−0.5 V to 0.5 V) enables the proposed device suitable to use in crossbar array to mitigate the sneak path current. The device performance to write and read processes is evaluated with pulses of magnitudes ∼|2.5| V and 1.3 V, respectively, and showed a ∼60 μA difference in read-out current between data bits 0 and 1. Similarly, the device's power consumption is also measured to elucidate that the device is suitable to use as a memory unit with power consumption in the order of microwatts (μW). Further, the possible switching mechanism is demonstrated based on oxygen vacancies migration.

Here, we report a single-step, high-yield technique for producing planar sheets of wrinkle-free multi-layer graphene (MLG) under ambient conditions by ablation of graphite powder dispersed in ethanol using a femtosecond laser. The parameters for the synthesis of MLG have been optimized and established. The number of layers and quality of MLG produced at several laser fluences (39.4 J/cm 2 , 98.72 J/cm 2 , 197.45 J/cm 2 , 296.16 J/cm 2 ) was established based on detailed characterization using field emission scanning electron microscopy (FESEM), high-resolution transmission electron microscopy (HRTEM) with selected area electron diffraction (SAED), atomic force microscopy (AFM), Raman spectroscopy, X-ray photoelectron spectroscopy (XPS), and Fourier transform infrared spectroscopy (FTIR). Wrinkle-free, ultra-flat crystalline MLG sheets with 2-12 layers were produced in each case with an average lateral dimension of ∼1--3 μm. The associated oxy- functional groups were characterized and quantified using FTIR and XPS. The highest percentage of sp 2 C atoms and C/O ratio for MLG was achieved at the lowest laser fluence. The higher the laser fluence higher the defects produced in the MLG sheets. The technique produces zero chemical waste, has a very high yield of ∼ 95%, and is promising for bulk-scale production of MLG.

Reconfigurable Field Effect Transistors can be electrostatically programmed to p- or n-type behavior. This device level reconfigurability is a promising way to enhance the functionality of digital circuits. Here, we present a Verilog-A based Germanium nanowire table model for the analysis of dynamically reconfigurable logic gates. The model is based on TCAD simulations of a nanowire transistor design with feature sizes compatible to a 14nm FinFET process. To showcase that our model enables digital circuit design for reconfigurable operation, performance and power consumption estimations for basic static as well as reconfigurable logic cells are given. Performance improvements over Silicon nanowire based designs are predicted, making Germanium RFETs a promising candidate for future co-integration into standard CMOS processes.

Metasurface absorber-based terahertz biosensors are one of the emerging fields for sensing devices because of their quick response to changes in the background refractive index, small size, easier fabrication and measurement. In this article, a simple design and highly sensitive metasurface absorber is presented for the detection of the change in background refractive index. The proposed device provides maximum sensitivity of 2.37 THz/RIU, Q-factor of 574.46, and FOM of 540 RIU −1 for the refractive index ranges from 1.0 to 1.37. The meta-atom consists of a bow-tie metallic patch that exhibits dual-band absorptance at 1.93 THz and 2.7 THz for the x-polarized incident wave. The surface resonances at 2.7 THz result in narrow bandwidth with a very high Q-factor which enable the sensing ability of the proposed device. The sensing performance of the proposed metasurface is demonstrated by detecting the tuberculosis bacteria in the blood sample. The extremely good traits of the proposed metasurface absorber-based sensor can be utilized to detect other viruses and bacteria present in the blood cells for diagnosis applications.

Density functional theory (DFT) together with non-equilibrium Green's function (NEGF) is used for the theoretical investigation of structural, electronic, and transport properties of zigzag $v_{1/6}-30^{\circ }$ phase borophene nanoribbons (BNRs). Pristine and fluorinated $v_{1/6}-30^{\circ }$ phase BNRs are considered for the nanoscale interconnect design. The binding energy computations indicate the improvement in the structural stability of the BNRs with increase in fluorine concentration. The E-k relations reveal the hydrogen (H) and fluorine (F) passivated BNRs are metallic. The quantum transport properties are evaluated using the two-probe geometry method. The current-voltage (I-V) behavior of the considered BNR devices are linear with applied bias. Further, interconnect distributed model is explored and the dynamical parameters are evaluated. The Fermi velocity ( $v_{f}$ ) is measured to be highest for the H and F passivated BNR (F-BNR-H) of about 3.784 $\times 10^{4}$ m/s. The dynamic parameters for the nanoscale interconnects are improved upon fluorinating the BNRs. The calculated values of quantum resistance ( $R_{Q}$ ), quantum capacitance ( $C_{Q}$ ) and kinetic inductance ( $L_{K}$ ) for F-BNR-H are 1.845 K $\Omega$ , 28.61 $nF/m$ , and 24.38 $nH/\mu m$ , respectively. Further, F-BNR-H device is found to have relatively lower delay from delay calculations. The stability and frequency analysis determine that the F-BNR-H has superior stability and bandwidth as compared to Cu interconnects. The interconnect performance is found to reduce with edge roughness and line parasitic effects. These theoretical findings suggest the fluorinated BNRs can be potentially used as the metal interconnect at nanoscale dimensions.

In this study, we discussed the interaction of toxic NCG with monolayer (ML) Bismuth Oxyselenide (Bi $_{2}$ $O_{2}$ Se) for the first time. The density functional theory (DFT) combined with non equilibrium Green's function (NEGF) were used to investigate gas sensing properties of ML Bi $_{2}$ $O_{2}$ Se with and without Se vacancy. The authors discussed adsorption energy, adsorption sites, charge exchange, band structure, density of states (DOS), and current-voltage properties with adsorbed toxic Non-condensable gases (NO $_{2}$ , NO, NH $_{3}$ , CO, and CO $_{2}$ ). Our study indicates that NO $_{2}$ has the lowest adsorption energy and highest charge transfer that results in superior NO $_{2}$ selectivity of vacancy less (VL) Bi $_{2}$ $O_{2}$ Se. The band structure and DOS analysis show that adsorption of only NO $_{2}$ and NO results in the addition of impurity states near the Fermi level in VL Bi $_{2}$ $O_{2}$ Se. The presence of Se vacancy (SV) can further improve the sensitivity and selectivity of Bi $_{2}$ $O_{2}$ Se towards sensing toxic gases when compared with VL Bi $_{2}$ $O_{2}$ Se. It was found that SV Bi $_{2}$ $O_{2}$ Se is most selective towards NO gas with an adsorption energy of -1.59 eV. The ML Bi $_{2}$ $O_{2}$ Se device shows a distinct I-V response upon the adsorption of different gases. Both VL and SV Bi $_{2}$ $O_{2}$ Se devices are most sensitive towards NO adsorption due to their superior response. A high response (S) of 0.99 with a current of 1.11 $\mu$ A was achieved from the SV Bi $_{2}$ $O_{2}$ Se device at 0.75 V after NO adsorption. Our theoretical studies indicate that Bi $_{2}$ $O_{2}$ Se can function as a promising gas sensing material.

In this work, for the first time, we have investigated an analytical model for β-MIS-(AlGa) 2 O 3 /Ga 2 O 3 ion-sensitive FET by using commercial Silvaco and MATLAB tools for non-ideality behavior around the isoelectric point. Gouy-Chapman-Stern theory is used to analyze the electrical double layer with the electrolyte. Al 2 O 3 is used as a dielectric between (AlGa) 2 O 3 and electrolyte. The pH sensor detects the variation in hydrogen ion concentration in the aqueous solution. Different electrolyte concentrations (1 mM, 0.01 M, 0.1 M) are used in aqueous solution to find sensitive parameters such as surface potential, charge density, Alpha, β int , C diff and C DL for different pH values. Changes in surface potential and other sensitive parameters affect the intensity of 2DEG at the interface of (AlGa) 2 O 3 and Ga 2 O 3 in β-MIS-(AlGa) 2 O 3 /Ga 2 O 3 HEMT. The behavior of pH- sensitive parameters are also discussed before and after the isoelectric point. Variation in electrolyte concentration shows that lower electrolyte concentration has high sensitivity. Effects of variation of pH on potential, H + and OH − concentration with bulk distance have also been discussed. Transfer characteristics, threshold voltage, I ON /I OFF of β-MIS-(AlGa) 2 O 3 /Ga 2 O 3 HEMT have been investigated for different pH values. Threshold voltage increases with pH when pH moves from acidic to basic medium.

We report on the memory performance study of vertically stacked TiO 2 /In 2 O 3 metal oxides heterostructure (MOH) nanowire (NW). Two typical structures p-Si/TiO 2 TF/TiO 2 NW/Ag and p-Si/TiO 2 TF/TiO 2 NW/In 2 O 3 NW/Ag device were deposited using electron-beam evaporator incorporating glancing angle deposition technique. Frequency dependent studies ranging from 1 MHz to 6 MHz on capacitance-voltage characteristic was conducted to investigate charge trapping nature of both devices. TiO 2 /In 2 O 3 MOH NW displayed wide memory window of 8.8 V and low interface trap density (D it ) ∼2.55 × 10 11 eV −1 cm −2 . Flat band voltage shift (ΔV FB ) was obtained from CV hysteresis and the electron as well as hole trapping density were found for the devices. In addition, the endurance of ON/OFF switching cycles for the TiO 2 /In 2 O 3 MOH NW device was up to 1000 cycles. A resistance ON/OFF ratio of ∼20 was displayed with a stable retention time of 6500 s showing improved performance and reliability compared to TiO 2 NW with resistance ON/OFF ratio of ∼3 and unstable retention time. Our work delivers an opportunity for developing the next generation stable and high-performance nonvolatile memory devices.

Binary stochastic neurons (BSNs) are excellent activators for machine learning. An ideal platform for implementing them is low- or zero-energy-barrier nanomagnets (LBMs) possessing in-plane anisotropy (e.g., circular or slightly elliptical disks) whose fluctuating magnetization encodes a probabilistic (p-) bit. Here, we show that such a BSN's activation function, the pinning current (which pins the output to a particular binary state), and the response time – all exhibit strong sensitivity to very slight geometric variations in the LBM's cross-section. A mere 1% change in the diameter of a circular nanomagnet in any arbitrary direction can alter the response time by a factor of ∼4 at room temperature and a 10% change can alter the pinning current by a factor of ∼2. All this causes large device-to-device variation which is detrimental to integration. we also show that the energy dissipation is lowered but the response time is increased by replacing a circular cross-section with a slightly elliptical one and then encoding the p-bit in the magnetization component along the major axis. Encoding the p-bit in the magnetization component along the minor axis has the opposite effect. The energy-delay-product, however, is relatively independent of whether the cross-section is a circle or an ellipse and which magnetization component encodes the p-bit in the case of the ellipse.

We propose nano flex film, a commercially available mobile screen protector, as a prospective flexible substrate for piezotronic devices. Reliable fabrication methods on flexible substrates and robust testing methods are essential to explore piezotronic properties in emerging 2D materials. Unlike conventional rigid substrates, flexible substrates are challenging to handle during fabrication and subsequent testing. The fabrication process on the proposed flexible substrate is as seamless as on rigid substrates. The optimized methods to fabricate 2D material devices on nano flex films are presented. Inorganic dielectric materials such as silicon dioxide (SiO 2 ) offer good adhesion, better lifetime, and optical contrast to the 2D material flakes compared to polymer alternatives. The devices made on nano flex films with SiO 2 have shown almost three-fold improvement in open circuit voltage generated (50 mV) and strain gauge values (1997 at 0.44% strain). Also, a simple setup proposed for strain-dependent electrical measurements enables us to characterize the piezotronic properties of different 2D materials without wire bonding or probe needles.